ethyl (3S)-1-methylpiperidine-3-carboxylate
Overview
Description
Ethyl (3S)-1-methylpiperidine-3-carboxylate, also known as MPC, is a synthetic chemical compound which has recently been used in a variety of scientific research applications. MPC has a wide range of biochemical and physiological effects, and its synthesis method is relatively simple.
Scientific Research Applications
Pharmaceutical Synthesis
Ethyl (3S)-1-methylpiperidine-3-carboxylate: is a valuable chiral building block in pharmaceutical synthesis. It’s used in the production of Taxol’s C-13 side chain , a critical component for the synthesis of the anti-cancer drug Taxol . Additionally, it serves as an intermediate in the synthesis of reboxetine , a norepinephrine reuptake inhibitor used to treat depression .
Nutraceutical Development
This compound plays a role in the development of nutraceuticals, particularly in the synthesis of compounds rich in omega-3 fatty acids . These are essential for brain development and the prevention and treatment of various mental health conditions, such as ADHD and depression .
Agricultural Enhancements
In agriculture, ethyl (3S)-1-methylpiperidine-3-carboxylate could be explored for its potential in enhancing autophagy processes in plants. This could lead to the development of stress-tolerant and disease-resistant crops, contributing to increased yield potential and agricultural efficiency .
Industrial Applications
The compound’s derivatives may find applications in industrial settings, particularly in the formulation of omega-3 fatty acid supplements . These supplements have been linked to reduced risk of long-term cardiac events and are important for cardiovascular health .
Environmental Science
In environmental science, ethyl (3S)-1-methylpiperidine-3-carboxylate could be utilized in the synthesis of novel chemical compounds for bioremediation . These compounds can help in the identification, detection, and disposal of environmental pollutants .
Food Technology
The food industry could benefit from the use of this compound in the development of functional ingredients . For instance, olive leaf extracts, which may involve derivatives of ethyl (3S)-1-methylpiperidine-3-carboxylate , are used in biodegradable films for food packaging and in biscuit formulations to mitigate dietary advanced glycation end products .
Materials Science
Lastly, in materials science, the compound could be involved in the creation of functional framework materials . These materials are crucial for the development of new technologies and applications, such as dynamic bonding and charge transport pathways in porous networks .
properties
IUPAC Name |
ethyl (3S)-1-methylpiperidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2/c1-3-12-9(11)8-5-4-6-10(2)7-8/h8H,3-7H2,1-2H3/t8-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VFJJNMLPRDRTCO-QMMMGPOBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@H]1CCCN(C1)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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